Cas no 57364-74-6 (Cotyledoside)
Cotyledoside structure
Product Name:Cotyledoside
CAS No:57364-74-6
MF:C31H42O10
MW:574.659190654755
CID:372092
PubChem ID:162820
Update Time:2024-02-29
Cotyledoside Chemical and Physical Properties
Names and Identifiers
-
- Bufa-20,22-dienolide,7,8-epoxy-14-hydroxy-2,3-[[(2S,3R,4S,5R,6S)-tetrahydro-3,5-dihydroxy-4-methoxy-6-methyl-2H-pyran-4,2-diyl]bis(oxy)]-,(2a,3b,5a,7b)- (9CI)
- cotyledoside
- 57364-74-6
- DTXSID20972871
- Bufa-20,22-dienolide, 7,8-epoxy-14-hydroxy-2,3-((tetrahydro-3,5-dihydroxy-4-methoxy-6-methyl-2H-pyran-4,2-diyl)bis(oxy))-, (2alpha(2S,3R,4S,5R,6S),3beta,5alpha,7beta)-
- 5-(3a,11,17-Trihydroxy-12-methoxy-10,14a,16a-trimethyloctadecahydro-8H,10H-8,12-methanocyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-d][1,3,6]trioxonin-1-yl)-2H-pyran-2-one
- 5-(13,25,26-trihydroxy-1-methoxy-5,9,24-trimethyl-2,15,21,23-tetraoxaheptacyclo[20.3.1.03,20.05,18.06,14.09,13.014,16]hexacosan-10-yl)pyran-2-one
- Cotyledoside
-
- Inchi: 1S/C31H42O10/c1-15-24(33)31(36-4)25(34)26(38-15)39-19-11-17-12-22-30(41-22)21(27(17,2)13-20(19)40-31)8-9-28(3)18(7-10-29(28,30)35)16-5-6-23(32)37-14-16/h5-6,14-15,17-22,24-26,33-35H,7-13H2,1-4H3
- InChI Key: QHKQFMBHXNVPCG-UHFFFAOYSA-N
- SMILES: O1C2CC3CC4C(CC3(C)C3CCC5(C)C(C6=COC(C=C6)=O)CCC5(C132)O)OC1(C(C(C)OC(C1O)O4)O)OC
Computed Properties
- Exact Mass: 574.278
- Monoisotopic Mass: 574.278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 2
- Complexity: 1220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 15
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136
- XLogP3: 1
Experimental Properties
- Density: 1.42
- Boiling Point: 769.9°C at 760 mmHg
- Flash Point: 250.4°C
- Refractive Index: 1.63
Cotyledoside Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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